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Introduction: Lithium manganese oxide (LMO), particularly in its spinel form (LiMn20a), is a
compelling cathode material for lithium-ion batteries due to its low cost, high thermal stability,
and environmental friendliness. However, it suffers from capacity fading, often linked to
manganese dissolution and structural transformations during electrochemical cycling.[1]
Operando spectroscopy techniques are crucial for gaining a deeper understanding of these
dynamic processes.[2] These methods allow for real-time characterization of the battery's
components under actual operating conditions, providing invaluable insights into reaction
mechanisms, degradation pathways, and the evolution of electrode-electrolyte interfaces.[3]
This document provides detailed application notes and protocols for key operando
spectroscopic techniques used to study LMO battery materials.

Operando X-ray Diffraction (XRD)

Application Note:
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Operando X-ray Diffraction (XRD) is a powerful technique for monitoring the dynamic changes
in the crystal structure of LMO electrodes during charging and discharging.[4] It provides real-
time information on phase transitions, lattice parameter variations, and the formation of new
crystalline phases, which are critical for understanding the structural stability and degradation
mechanisms of the material.[5][6] For LMO, operando XRD can track the sequential phase
transitions from the initial LiMn204 phase to Lio.sMn204 and finally to A-MnO2 upon delithiation
(charging), and the reverse process during lithiation (discharging). By tracking these changes
in real-time, researchers can correlate structural evolution with electrochemical performance.[7]

Key Information Obtainable:
o Phase Identification: Real-time tracking of phase transformations during cycling.[5]

o Lattice Parameter Changes: Precise measurement of the expansion and contraction of the
crystal lattice as lithium ions are inserted and extracted.

o State of Charge (SOC) Estimation: Correlating lattice parameters with the lithium content in
the electrode.

» Degradation Analysis: Detecting irreversible structural changes or the formation of unwanted
side-reaction products over multiple cycles.[5]

Experimental Protocol: Operando XRD of LMO

1. Electrode Preparation:

e Slurry Formulation: Mix LMO active material (e.g., 80 wt%), conductive carbon (e.g., Super
P, 10 wt%), and a binder like polyvinylidene fluoride (PVDF, 10 wt%) in an N-methyl-2-
pyrrolidone (NMP) solvent.

o Coating: Cast the slurry onto an aluminum current collector using a doctor blade to a desired
thickness.

e Drying: Dry the coated electrode in a vacuum oven at ~120°C for at least 12 hours to remove
residual solvent.

o Cutting: Punch out circular electrodes of the desired diameter for the operando cell.
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. Operando Cell Assembly:

Specialized operando cells are required that feature an X-ray transparent window. Common
window materials include beryllium, Kapton, or Mylar films.[6][7]

Assemble the cell in an argon-filled glovebox in the following order:
o Place the LMO working electrode at the bottom of the cell, facing the X-ray window.

o Add a few drops of electrolyte (e.g., 1M LiPFs in a mixture of ethylene carbonate (EC) and
dimethyl carbonate (DMC)).

o Place a separator (e.g., Celgard) on top of the LMO electrode.
o Place a lithium metal counter/reference electrode on the separator.
o Add a spacer and spring to ensure good contact.
o Seal the cell securely.
. Data Acquisition:

Instrument: Mount the operando cell on a diffractometer, often at a synchrotron source for
high time resolution, or a laboratory instrument.[8]

Electrochemical Cycling: Connect the cell to a potentiostat/galvanostat.
Cycling Protocol:
o Voltage Window: 3.0 V to 4.3 V vs. Li/Li*.

o C-rate: A slow rate (e.g., C/10) is often used to allow for the collection of multiple high-
quality diffraction patterns at different states of charge.

XRD Parameters:

o Mode: Typically reflection or transmission, depending on the cell design.[6]
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o 20 Range: Scan a range that covers the main diffraction peaks of the LMO spinel structure
(e.g., 15-70° for Cu Ka radiation).

o Scan Speed/Time: Set the acquisition time for each pattern to be short enough to capture
the dynamic changes but long enough for good signal-to-noise.

4. Data Analysis:

« Phase Identification: Identify the phases present at each state of charge by comparing the
diffraction patterns to reference data.

* Rietveld Refinement: Use software like GSAS-II or FullProf to perform Rietveld refinement
on the collected patterns. This allows for the quantitative determination of lattice parameters,
phase fractions, and atomic positions.[4]

 Visualization: Create contour plots or stacked plots of the diffraction patterns as a function of
time or voltage to visualize the structural evolution.[5]

Workflow for Operando XRD Experiment

Preparation Assembly (Glovebox) Experiment

Click to download full resolution via product page
Caption: General workflow for an operando XRD experiment on LMO battery materials.
Operando Raman Spectroscopy
Application Note:

Operando Raman spectroscopy is a non-destructive technique that provides information about
the vibrational modes of molecules and crystal lattices.[9] It is highly sensitive to the local
structure and bonding environment, making it an excellent tool for studying LMO cathodes.[10]
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[11] Unlike XRD, which probes long-range crystalline order, Raman spectroscopy is sensitive to
short-range order and can detect subtle structural changes, amorphous phases, and even
changes in the electrolyte composition near the electrode surface.[2] For LMO and related
materials like LiNio.sMn1.504 (LNMO), operando Raman can track phase transitions, monitor
the state of individual particles, and detect electrolyte degradation products.[12][13]

Key Information Obtainable:

Structural Evolution: Monitoring changes in the M-O bonds (M=Mn, Ni) during lithium
intercalation/deintercalation.[10]

e Phase Transitions: Distinguishing between different lithiated and delithiated phases. For
LNMO, two phases, LiNio.sMn1.504 and Nio.sMn1.504, can be clearly distinguished.[12]

o Electrolyte Decomposition: Identifying the breakdown of electrolyte components (e.g.,
ethylene carbonate) and the consumption of the lithium salt (e.g., LiPFe).[12]

» State-of-Charge Heterogeneity: Mapping the surface of the electrode to observe spatial
variations in the lithiation state of different particles.[10]

Experimental Protocol: Operando Raman Spectroscopy
of LMO

1. Electrode Preparation:

Follow the same procedure as for operando XRD. A smooth electrode surface is beneficial
for obtaining a good Raman signal.

2. Operando Cell Assembly:

A spectro-electrochemical cell with a transparent window (e.g., quartz or sapphire) is
required.

The working electrode should be pressed firmly against the window to ensure it is within the
focal plane of the Raman microscope.
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Assemble the cell in a glovebox, ensuring no electrolyte leakage, which could obscure the
window.

. Data Acquisition:
Instrument: A Raman microscope coupled with a potentiostat.

Laser Selection: Choose a laser wavelength that minimizes fluorescence and sample
damage. A common choice is 532 nm or 633 nm.

Laser Power: Use the lowest possible laser power (typically < 1.0 mW/um?) to avoid laser-
induced heating or phase transformations, especially in the delithiated state. It is crucial to
perform a stability test at different laser powers beforehand.[10]

Electrochemical Cycling:
o Voltage Window: 3.0 V to 4.3 V vs. Li/Li* for LMO.

o C-rate: Use a slow cycling rate (e.g., C/10 or C/20) to allow for sufficient signal averaging
at each step.[10]

Raman Parameters:

o Objective: Use a long working distance objective to focus the laser through the cell
window onto the electrode surface.

o Acquisition Time: Adjust the exposure time and number of accumulations to achieve a
good signal-to-noise ratio.

o Mapping (Optional): To study heterogeneity, define a grid on the electrode surface and
collect a spectrum at each point.

. Data Analysis:

Peak Fitting: Deconvolute the Raman spectra using Lorentzian or Gaussian functions to
determine the position, intensity, and width of the characteristic peaks.
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o Peak Assignment: Assign the observed Raman bands to specific vibrational modes of the
LMO structure and any electrolyte species.

o Correlation: Plot the changes in peak parameters (position, intensity) as a function of voltage
or time to correlate spectral changes with electrochemical processes.[10]

: . : |

Technique Parameter Phase | State Typical Value Reference
Lattice LiMn20a4

XRD ~8.05 A [5]
Parameter (a) (Charged)

Lattice Lio.sMn20a4

, ~8.14 A [5]
Parameter (a) (Discharged)
Lattice A-MnO2 (Full
(Fully ~8.24 A [5]

Parameter (a) Charged)
Ai1g Mode Ordered LNMO

Raman - o ~635 cm™! [12][13]
Position (LiNio.sMn1.504)

A1g Mode Disordered

N ~600 cm™1 [13]

Position LNMO

Electrolyte Peak PFs~ anion ~740 cm™1 [12]
Mn K-edge ] Corresponds to

XAS N LiMNn20a4 [14][15]
Position Mn3+/Mn4+

Mn K-edge Corresponds to

N A-MnO:2 [14][15]
Position Mn#*

Operando X-ray Absorption Spectroscopy (XAS)

Application Note:

Operando X-ray Absorption Spectroscopy (XAS) is an element-specific technique that probes
the local electronic and geometric structure around a specific absorbing atom.[14] It is ideal for
studying the redox chemistry of transition metals in battery electrodes.[3] The technique is
divided into two regions: X-ray Absorption Near Edge Structure (XANES), which provides
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information on the oxidation state and coordination chemistry, and Extended X-ray Absorption
Fine Structure (EXAFS), which reveals details about the local atomic environment, such as
bond distances and coordination numbers.[16] For LMO, operando XAS at the Mn K-edge is
used to track the changes in the average manganese oxidation state during cycling, providing

direct evidence of the electrochemical reactions.[15]

Key Information Obtainable:

Oxidation State: Directly monitoring the Mn3+/Mn#* redox couple during charge and
discharge by observing the shift in the absorption edge position.[14]

Local Structure: Determining changes in the Mn-O bond lengths and coordination
environment as lithium is removed or inserted.

Electronic Structure: Gaining insight into the changes in the electronic density of states of the
manganese atoms.[3]

Experimental Protocol: Operando XAS of LMO

1. Electrode Preparation:

The electrode composition and preparation are similar to XRD and Raman. The thickness
and uniformity of the electrode are critical for high-quality XAS data, especially in
transmission mode.

. Operando Cell Assembly:

Specialized cells, such as modified coin cells or pouch cells with X-ray transparent windows
(e.g., Kapton or polypropylene), are required.[14]

The cell must be well-sealed to prevent electrolyte leakage, which can be a safety hazard in
a synchrotron beamline.

Assembly is performed in a glovebox. For soft X-ray experiments, the cell must be
compatible with high vacuum conditions.[15][17]

. Data Acquisition:
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 Instrument: XAS experiments are typically performed at synchrotron radiation facilities to
achieve the high photon flux required for time-resolved measurements.[14]

e Mode: Data can be collected in transmission mode (for concentrated samples) or
fluorescence yield mode (for dilute samples or thin electrodes).

e Energy Range: Scan the energy across the Mn K-edge (approx. 6539 eV). A typical scan
might range from 6400 eV to 7200 eV.

» Electrochemical Cycling: Connect the cell to a potentiostat and cycle at a slow, constant rate
(e.g., C/10) while continuously collecting XAS spectra.

4. Data Analysis:

» Data Normalization: The raw absorption data is normalized to isolate the absorption features
of the edge.

o XANES Analysis: The oxidation state is often determined by the energy position of the
absorption edge. Linear combination fitting (LCF) can be used to quantify the fraction of
different manganese oxidation states by using reference spectra of known standards (e.g.,
MnO, Mnz20s3, MnO2).

o EXAFS Analysis: The EXAFS signal (x(k)) is extracted from the post-edge region. Fourier
transforming this signal provides a radial distribution function, showing peaks corresponding
to different coordination shells (e.g., Mn-O, Mn-Mn). Fitting the EXAFS data can yield precise
bond lengths and coordination numbers.

o Software: Standard XAS analysis software includes Athena, Artemis, and IFEFFIT.

Relationship Between Operando Techniques for LMO
Analysis
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Caption: Relationship between key operando techniques and the information they provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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